Cas no 70998-42-4 (Benzamide, 4-amino-N-(4-bromophenyl)-)

• Product Name: Benzamide, 4-amino-N-(4-bromophenyl)-
• CAS No: 70998-42-4
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• CID: 546282
• PubChem ID: 3329362
• Update Time: 2025-04-19

Benzamide, 4-amino-N-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-N-(4-bromophenyl)-
• 4-amino-N-(4-bromophenyl)benzamide
• DTXSID90391510
• 70998-42-4
• F70021
• AKOS000140546

• Inchi： 1S/C13H11BrN2O/c14-10-3-7-12(8-4-10)16-13(17)9-1-5-11(15)6-2-9/h1-8H,15H2,(H,16,17)
• InChI Key： JAANJKPYZTUMJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 290.00553
• Monoisotopic Mass: 290.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12